Cas no 261763-37-5 (2,3-Difluoro-4-methylbenzoic acid)

261763-37-5 structure
Product Name:2,3-Difluoro-4-methylbenzoic acid
CAS No:261763-37-5
Molecular Formula:C8H6F2O2
Molecular Weight:172.1288
MDL:MFCD01631643
CID:92618
PubChem ID:2774141
2,3-Difluoro-4-methylbenzoic acid Properties
Names and Identifiers
-
- 2,3-Difluoro-4-methylbenzoic acid
- 2,3-Difluoro-p-toluic acid
- 2,3-difluoro-4-methyl-benzoic acid
- 4-Methyl-2,3-difluorobenzoic acid
- benzoic acid, 2,3-difluoro-4-methyl-
- 2,3-DIFLUORO-4-METHYLBENZOICACID
- ANVIYYKETYLSRV-UHFFFAOYSA-N
- SBB088583
- 2269AB
- Benzoic acid,2,3-difluoro-4-methyl-
- VZ22233
- AM62253
- 2,3-bis(fluoranyl)-4-methyl-benz
- A818287
- 261763-37-5
- MFCD01631643
- Z1201621226
- AKOS005258509
- DS-14556
- 2,3-Difluoro-4-methylbenzoic acid, AldrichCPR
- DTXSID30378906
- BP-11332
- EN300-180306
- SCHEMBL489533
- FT-0609604
-
- MDL: MFCD01631643
- InChIKey: ANVIYYKETYLSRV-UHFFFAOYSA-N
- Inchi: 1S/C8H6F2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,1H3,(H,11,12)
- SMILES: FC1C(=C(C(=O)O[H])C([H])=C([H])C=1C([H])([H])[H])F
Computed Properties
- Exact Mass: 172.03400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 172.034
- Heavy Atom Count: 12
- Complexity: 184
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- LogP: 1.97140
- PSA: 37.30000
- Refractive Index: 1.511
- Boiling Point: 274 ºC
- Melting Point: 199-201°C
- Flash Point: 120 ºC
- Color/Form: Crystalline powder
- Solubility: Not determined
- Density: 1.359
2,3-Difluoro-4-methylbenzoic acid Security Information
2,3-Difluoro-4-methylbenzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3-Difluoro-4-methylbenzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002SJ1-1g |
Benzoic acid, 2,3-difluoro-4-methyl- |
261763-37-5 | 98% | 1g |
$33.00 | 2025-02-19 | |
A2B Chem LLC | AB29485-1g |
2,3-Difluoro-4-methylbenzoic acid |
261763-37-5 | 98% | 1g |
$24.00 | 2024-04-20 | |
Aaron | AR002SRD-250mg |
Benzoic acid, 2,3-difluoro-4-methyl- |
261763-37-5 | 98% | 250mg |
$4.00 | 2025-01-21 | |
abcr | AB129841-25g |
2,3-Difluoro-4-methylbenzoic acid, 97%; . |
261763-37-5 | 97% | 25g |
€173.40 | ||
Ambeed | A141617-1g |
2,3-Difluoro-4-methylbenzoic acid |
261763-37-5 | 98% | 1g |
$11.0 | ||
Apollo Scientific | PC0245-1g |
2,3-Difluoro-4-methylbenzoic acid |
261763-37-5 | 97% | 1g |
£20.00 | 2025-02-19 | |
Chemenu | CM153357-1000g |
2,3-Difluoro-4-methylbenzoic acid |
261763-37-5 | 95% | 1000g |
$4600 | ||
Crysdot LLC | CD12090475-25g |
2,3-Difluoro-4-methylbenzoic acid |
261763-37-5 | 96% | 25g |
$131 | ||
Enamine | EN300-180306-0.05g |
2,3-difluoro-4-methylbenzoic acid |
261763-37-5 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
eNovation Chemicals LLC | D506057-1g |
2,3-Difluoro-4-Methylbenzoic acid |
261763-37-5 | 97% | 1g |
$200 | 2022-09-04 |
2,3-Difluoro-4-methylbenzoic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:261763-37-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:261763-37-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2,3-Difluoro-4-methylbenzoic acid Related Literature
-
Shotaro Miura,Koichiro Fukuda,Shinichi Masada,Hirotsugu Usutani,Makoto Kanematsu,David G. Cork,Tetsuji Kawamoto Org. Biomol. Chem. 2019 17 8166
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:261763-37-5)2,3-Difluoro-4-methylbenzoic acid

Purity:99%/99%
Quantity:25g/100g
Price($):155.0/541.0